Cas no 89705-81-7 (2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-)
89705-81-7 structure
Product Name:2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-
CAS No:89705-81-7
MF:C18H14N2O
MW:274.316564083099
CID:591930
PubChem ID:53965523
Update Time:2025-04-19
2-Oxazolamine, 4,5-diphenyl-N-2-propynyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-
- 4,5-diphenyl-N-prop-2-ynyl-1,3-oxazol-2-amine
- SCHEMBL11047535
- 4,5-Diphenyl-N-(prop-2-yn-1-yl)-1,3-oxazol-2-amine
- DTXSID70708021
- 89705-81-7
-
- Inchi: 1S/C18H14N2O/c1-2-13-19-18-20-16(14-9-5-3-6-10-14)17(21-18)15-11-7-4-8-12-15/h1,3-12H,13H2,(H,19,20)
- InChI Key: JNYGTOXGTBKMSC-UHFFFAOYSA-N
- SMILES: O1C(NCC#C)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 274.111
- Monoisotopic Mass: 274.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.1Ų
2-Oxazolamine, 4,5-diphenyl-N-2-propynyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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